Cas no 524022-62-6 ((5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 524022-62-6
• MF: C₁₇H₁₄N₂OS₂
• MW: 326.435861110687
• CID: 6295054
• PubChem ID: 1889176
• Update Time: 2025-07-23

(5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• F1142-3288
• (E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-4-one
• 524022-62-6
• AKOS000417344
• (5E)-3-(3,4-dimethylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C17H14N2OS2/c1-11-6-7-14(9-12(11)2)19-16(20)15(22-17(19)21)10-13-5-3-4-8-18-13/h3-10H,1-2H3/b15-10+
• InChI Key： IQVMRVLQIZVCHR-XNTDXEJSSA-N
• SMILES： S1C(N(C(/C/1=C\C1C=CC=CN=1)=O)C1C=CC(C)=C(C)C=1)=S

Computed Properties

• Exact Mass: 326.05475542g/mol
• Monoisotopic Mass: 326.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

Introduction to (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 524022-62-6)

Compound with the chemical name (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 524022-62-6) represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, characterized by its fused thiazolidinone ring system and conjugated π-system, positions it as a promising candidate for further investigation in drug discovery and development.

The molecular framework of (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a sulfanylidene moiety at the 2-position of the thiazolidinone ring introduces a high degree of electrophilicity, making it susceptible to nucleophilic attack and facilitating various chemical transformations. Additionally, the conjugation between the phenyl and pyridine rings enhances the molecule's electronic characteristics, influencing its reactivity and binding affinity.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiazolidinone derivatives. These compounds have demonstrated efficacy in multiple therapeutic areas, including anti-inflammatory, anti-microbial, and anti-cancer applications. The structural features of (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one suggest that it may exhibit similar properties, making it a valuable scaffold for medicinal chemistry investigations.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The aromatic rings and heterocyclic core provide multiple sites for binding to proteins and enzymes, which are critical for numerous cellular processes. For instance, studies have shown that thiazolidinone derivatives can modulate the activity of enzymes involved in signal transduction pathways, potentially leading to therapeutic benefits in conditions such as cancer and neurodegenerative diseases.

The synthesis of (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one involves a series of well-established organic reactions that highlight the synthetic versatility of this class of compounds. The reaction sequence typically begins with the formation of the thiazolidinone core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the phenyl and pyridine substituents, which are crucial for achieving the desired biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding pockets on biological targets and design modifications that enhance binding affinity. This approach has been particularly effective in optimizing thiazolidinone derivatives for therapeutic use. For example, computational studies on (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one have revealed that strategic modifications can improve its interaction with target proteins without compromising its overall structure.

The pharmacokinetic properties of this compound are also an important consideration in its development as a potential drug candidate. Studies have indicated that thiazolidinone derivatives exhibit favorable solubility profiles and metabolic stability, which are essential for achieving effective drug delivery. Additionally, their ability to cross biological membranes suggests that they may be suitable for oral administration, further enhancing their clinical applicability.

In conclusion, (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 524022-62-6) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development in various therapeutic areas. As research continues to uncover new applications for thiazolidinone derivatives, compounds like this one are poised to play a significant role in advancing modern medicine.